Cas no 899962-84-6 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide)

• Product Name: N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide
• CAS No: 899962-84-6
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 5490608
• PubChem ID: 18583946
• Update Time: 2025-08-04

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• F2764-0082
• N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-4-methyl-3-nitrobenzamide
• AKOS024678701
• VU0497175-1
• 899962-84-6
• N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide
• N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-methyl-3-nitrobenzamide
• N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide

• Inchi： 1S/C16H20N2O5/c1-11-4-5-12(8-14(11)18(20)21)15(19)17-9-13-10-22-16(23-13)6-2-3-7-16/h4-5,8,13H,2-3,6-7,9-10H2,1H3,(H,17,19)
• InChI Key： YTMHUZUJMHHSBF-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC(C)=C(C=2)[N+](=O)[O-])=O)COC21CCCC2

Computed Properties

• Exact Mass: 320.13722174g/mol
• Monoisotopic Mass: 320.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.4Ų

Additional information on N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide: A Comprehensive Overview

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide, identified by the CAS number 899962-84-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a spirocyclic dioxane moiety with a substituted benzamide group. The spirocyclic framework, specifically the 1,4-dioxaspiro[4.4]nonane, contributes to the compound's stability and versatility, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The benzamide group in this compound is particularly noteworthy, as it is commonly associated with anti-inflammatory and analgesic activities. The presence of a 3-nitro substituent further enhances the compound's reactivity and selectivity, potentially making it a candidate for targeted drug delivery systems.

The synthesis of N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. These advancements have not only improved the scalability of the synthesis but also opened avenues for exploring analogous compounds with similar structural features.

In terms of applications, this compound has shown promise in the field of materials science as well. Its rigid spirocyclic structure makes it an ideal candidate for designing advanced polymers and nanomaterials with tailored mechanical properties. Additionally, the nitrobenzamide moiety has been implicated in catalytic processes, suggesting its potential use in heterogeneous catalysis.

From a medicinal chemistry perspective, the compound's ability to interact with biological targets through hydrogen bonding and π-interactions makes it a valuable tool for studying receptor-ligand interactions. Recent computational studies have demonstrated that the spirocyclic dioxane group can serve as a scaffold for enhancing molecular recognition in enzyme inhibition assays.

Furthermore, the integration of this compound into combinatorial libraries has facilitated high-throughput screening for novel bioactive agents. Its structural diversity and functional groups make it an excellent candidate for exploring new therapeutic avenues in oncology and neurodegenerative diseases.

In conclusion, N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-4-methyl-3-nitrobenzamide represents a fascinating example of how structural complexity can be harnessed to achieve functional diversity in chemical compounds. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a focal point in both academic and industrial settings.